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Compound of Interest

Compound Name: Sodium hydrogencyanamide

Cat. No.: B105896

An In-depth Technical Guide to Cyanamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
cyanamide, its synthesis and reactivity, and its biological role, with a focus on its application in
research and development.

Core Chemical and Physical Properties

Cyanamide (CHzNz2) is a simple, yet highly reactive organic compound.[1][2] It exists as a
white, crystalline, and deliquescent solid under standard conditions.[1][3][4] Due to its
propensity to polymerize, particularly at elevated temperatures or upon evaporation of aqueous
solutions, it is often handled as a stabilized aqueous solution.[4][5][6]

The fundamental physicochemical properties of cyanamide are summarized in the table below
for easy reference.
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Property Value Notes
Chemical Formula CH2N:2 [11[7118]
Molecular Weight 42.040 g/mol [110317118]
Appearance White crystalline solid [11[3]
Density 1.28 g/cm3 [1119]
Melting Point 44 - 46 °C [1][7][10]
Boiling Point 260 °C (decomposes) [11[3114]

83 °C at 0.5 mmHg (6.7 Pa)

[LI07][21]

Water Solubility

85 g/100 mL at 25 °C

[1]

775 glL at 15 °C

[9]

Solubility (Organic)

Soluble in alcohols, ethers,
esters, phenols, and amines.
[11[3][4][7] Sparingly soluble in
nonpolar solvents like benzene
and halogenated

hydrocarbons.[3]

The amino group can be

Ka 1.1[12
P 2] protonated.
logP -0.82 [1]
Flash Point 141 °C [1][41[5]

Chemical Structure and Reactivity

Cyanamide's reactivity is dictated by the presence of both a nucleophilic amino group and an

electrophilic nitrile group within the same molecule.[1][13] This bifunctional nature makes it a

versatile building block in organic synthesis.[1][2][13]

Cyanamide exists in two tautomeric forms: the dominant N=C—NH: (cyanamide) form and the

HN=C=NH (carbodiimide) form. The cyanamide tautomer is favored under most conditions,
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though the carbodiimide form can be significant in certain reactions, such as silylation.[1][14]

H:N-C=N |« Equilibrium »| HN=C=NH

Cyanamide
(H2NCN)

imerization
(Base)

2-Cyanoguanidine
(Dicyandiamide)

&rimerization

Melamine
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Industrial Production of Cyanamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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